Cas no 1673-45-6 (5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-amine)

5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 3-chlorophenyl group and an amine functionality at the 2-position. This structure imparts notable chemical versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the chlorophenyl moiety enhances its potential for further functionalization, while the oxadiazole ring contributes to stability and bioactivity. Its well-defined molecular framework allows for precise modifications in drug discovery, particularly in the development of antimicrobial, antifungal, or antitumor agents. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.

5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-amine structure

1673-45-6 structure

Product Name:5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-amine

CAS No:1673-45-6

MF:C₈H₆ClN₃O

MW:195.605740070343

MDL:MFCD01710628

CID:160252

PubChem ID:121151

Update Time:2025-06-07

5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-amine
- 1,3,4-Oxadiazol-2-amine,5-(3-chlorophenyl)-
- 1,3,4-Oxadiazole, 2-amino-5-(m-chlorophenyl)-
- 2-Amino-5-(3-chlor-phenyl)-(1,3,4)-oxadiazol
- 2-Amino-5-(3-chlorphenyl)-1,3,4-oxadiazol
- 2-Amino-5-(3-chlor-phenyl)-1.3.4-oxdiazol
- 2-Amino-5-(m-chlorophenyl)-1,3,4-oxadiazole
- 2-Amino-5-m-chlorphenyl-1,3,4-oxdiazol
- 5-(3-chloro-phenyl)-[1,3,4]oxadiazol-2-ylamine
- 5-(m-Chlor-phenyl)-2-amino-1,3,4-oxadiazol
- AC1L3S7V
- AC1Q3QGX
- BRN 0518656
- CHEMBL2426228
- F2182-0004
- SureCN2336953
- [5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl]amine
- 5-(3-chlorophenyl)-1,3,4-oxadiazol-2-amine(SALTDATA: FREE)
- 1,3,4-Oxadiazol-2-amine, 5-(3-chlorophenyl)-
- AKOS000156194
- CCG-309984
- SY083048
- 1673-45-6
- SCHEMBL2336953
- 5-(3-chlorophenyl)-1,3,4-oxadiazol-2-ylamine
- ZESRETSPEZRIPB-UHFFFAOYSA-N
- BB 0238227
- AS-43471
- BDBM50440125
- 2-Amino-5-(3-chlorophenyl)-1,3,4-oxadiazole
- Z285233794
- 5-(3-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylami ne
- AQ-911/41961441
- MFCD01710628
- A882248
- DTXSID60168271
- FT-0683581
- EN300-155442
- STL221356
- BBL029450
- ALBB-012405
- MDL： MFCD01710628
- Inchi： 1S/C8H6ClN3O/c9-6-3-1-2-5(4-6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
- InChI Key： ZESRETSPEZRIPB-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1=NN=C(N)O1

Computed Properties

Exact Mass: 195.02008
Monoisotopic Mass: 195.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.9A^2
XLogP3: 1.7

Experimental Properties

Density: 1.415
Boiling Point: 373.5°Cat760mmHg
Flash Point: 179.7°C
Refractive Index: 1.618
PSA: 64.94

5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-amine Security Information

HazardClass：IRRITANT

5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-amine Pricemore >>

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